Cas no 938022-38-9 (1-(2-{2-(3,4-diethoxyphenyl)ethylamino}-4-methyl-1,3-thiazol-5-yl)ethan-1-one)

• Product Name: 1-(2-{2-(3,4-diethoxyphenyl)ethylamino}-4-methyl-1,3-thiazol-5-yl)ethan-1-one
• CAS No: 938022-38-9
• MF: C₁₈H₂₄N₂O₃S
• MW: 348.459763526917
• MDL: MFCD08558317
• CID: 5235741
• PubChem ID: 19616741
• Update Time: 2025-07-16

1-(2-{2-(3,4-diethoxyphenyl)ethylamino}-4-methyl-1,3-thiazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-{[2-(3,4-diethoxyphenyl)ethyl]amino}-4-methyl-1,3-thiazol-5-yl)ethanone
• 1-(2-{2-(3,4-diethoxyphenyl)ethylamino}-4-methyl-1,3-thiazol-5-yl)ethan-1-one

• MDL： MFCD08558317
• Inchi： 1S/C18H24N2O3S/c1-5-22-15-8-7-14(11-16(15)23-6-2)9-10-19-18-20-12(3)17(24-18)13(4)21/h7-8,11H,5-6,9-10H2,1-4H3,(H,19,20)
• InChI Key： GNDWLACLBXYGIM-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC(NCCC2=CC=C(OCC)C(OCC)=C2)=NC=1C)C

Additional information on 1-(2-{2-(3,4-diethoxyphenyl)ethylamino}-4-methyl-1,3-thiazol-5-yl)ethan-1-one

Introduction to 1-(2-{2-(3,4-diethoxyphenyl)ethylamino}-4-methyl-1,3-thiazol-5-yl)ethan-1-one (CAS No. 938022-38-9)

1-(2-{2-(3,4-diethoxyphenyl)ethylamino}-4-methyl-1,3-thiazol-5-yl)ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 938022-38-9, represents a promising candidate for further exploration in drug discovery and therapeutic development. The molecular structure of this compound incorporates several key functional groups, including an ethylamino moiety and a thiazole ring, which are known to exhibit a wide range of biological activities. The presence of 3,4-diethoxyphenyl and 4-methyl substituents further enhances its structural complexity and potential pharmacological properties.

The compound's structural framework is designed to interact with biological targets in a highly specific manner. The thiazole ring is a well-documented scaffold in medicinal chemistry, frequently found in bioactive molecules due to its ability to modulate enzyme activity and cellular signaling pathways. In particular, thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the 4-methyl group into the thiazole core may contribute to improved metabolic stability and bioavailability, making it an attractive feature for drug development.

Additionally, the ethylamino side chain attached to the thiazole ring introduces basicity to the molecule, which can be exploited for interactions with acidic biological targets such as proteases or receptors. The 3,4-diethoxyphenyl group adds another layer of complexity, potentially influencing both the electronic properties of the molecule and its solubility profile. These structural features collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. Studies suggest that the 1-(2-{2-(3,4-diethoxyphenyl)ethylamino}-4-methyl-1,3-thiazol-5-yl)ethan-1-one may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and neurodegeneration. The precise arrangement of functional groups within its structure allows it to mimic natural substrates or modulate enzyme kinetics effectively.

In the realm of drug discovery, the synthesis of derivatives based on this core structure represents a strategic approach to optimize pharmacological properties. By systematically modifying substituents such as the 3,4-diethoxyphenyl moiety or introducing additional functional groups, researchers can fine-tune the compound's potency, selectivity, and pharmacokinetic profile. This iterative process is essential for identifying compounds that meet stringent criteria for clinical development.

The thiazole ring itself has been a subject of extensive research due to its versatility in forming hydrogen bonds and participating in π-stacking interactions with biological targets. These interactions are critical for achieving high affinity and specificity in drug design. The presence of both polar and non-polar regions in 1-(2-{2-(3,4-diethoxyphenyl)ethylamino}-4-methyl-1,3-thiazol-5-yl)ethan-1-one enhances its ability to interact with diverse protein targets across different biological pathways.

Moreover, the compound's solubility characteristics play a crucial role in determining its suitability for formulation into pharmaceutical products. The balance between hydrophilic and lipophilic regions within its structure influences how well it dissolves in water or organic solvents, which is a critical factor in drug delivery systems. Optimizing solubility can enhance bioavailability and therapeutic efficacy.

Current research initiatives are exploring synthetic routes that improve the scalability and cost-effectiveness of producing this compound. Efficient synthetic methodologies are essential for advancing preclinical studies and ultimately bringing new drugs to market. Innovations in green chemistry principles may also contribute to more sustainable production processes without compromising purity or yield.

The intersection of traditional medicinal chemistry with modern biotechnology has opened new avenues for investigating the therapeutic potential of compounds like 1-(2-{2-(3,4-diethoxyphenyl)ethylamino}-4-methyl-1,3-thiazol-5-yl)ethan-1-one. Techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) are being employed to rapidly identify promising candidates for further validation. These approaches leverage large datasets and computational tools to accelerate the discovery process.

In conclusion,1-(2-{2-(3,4-diethoxyphenyl)ethylamino}-4-methyl-1,3-thiazol-5-yl)ethan-1-one (CAS No. 938022-38-9) represents a compelling subject for pharmaceutical research due to its intricate molecular architecture and potential biological activities. Its unique combination of functional groups positions it as a valuable scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new insights into its pharmacological properties, this compound holds significant promise for contributing to advancements in medicine.